4-(4-Methyl-2-nitro-phenylsulfanyl)-phenol

• Molecular Formula: C13H11NO3S
• Molecular Weight: 261.30 g/mol
• IUPAC Name: 4-(4-methyl-2-nitrophenyl)sulfanylphenol
• InChI: InChI=1S/C13H11NO3S/c1-9-2-7-13(12(8-9)14(16)17)18-11-5-3-10(15)4-6-11/h2-8,15H,1H3
• InChI Key: IBSCDNKYLXTSCJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)SC2=CC=C(C=C2)O)[N+](=O)[O-]

Description

4-(4-Methyl-2-nitro-phenylsulfanyl)-phenol is a useful research compound. Its molecular formula is C13H11NO3S and its molecular weight is 261.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

The product from Example 6a (11.22 g, 39.3 mmol) and 4-mercaptophenol (4.96 g, 39.3 mmol) in 100 mL of EtOH was treated with Na2CO3 and heated overnight under efflux. Cooled to room temperature and quenched with water. Extracted with EtOAc. Dried over MgSO4, filtered and concentrated under vacuum giving the title compound, which was purified by silica gel column chromatography eluting with 25% EtOAc/hexane giving a red oil (8.65 g, 85%).